Cas no 1213644-31-5 ((2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol
• CAS No: 1213644-31-5
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 5098224
• PubChem ID: 66515475
• Update Time: 2025-05-19

(2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethanol
• (s)-2-Amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol
• (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H9BrClNO/c9-7-2-1-5(10)3-6(7)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： PBDZJYYIEXHHKS-MRVPVSSYSA-N
• SMILES： [C@@H](C1C=C(Cl)C=CC=1Br)(N)CO

Additional information on (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol (CAS: 1213644-31-5)

The compound (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol, with the CAS number 1213644-31-5, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is of particular interest due to its potential applications in drug discovery and development, particularly as a building block for more complex bioactive molecules. Recent studies have explored its synthesis, stereochemical properties, and biological activities, shedding light on its promising role in medicinal chemistry.

One of the key areas of research has focused on the efficient synthesis of (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol. A 2023 study published in the Journal of Medicinal Chemistry reported an improved asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) and good overall yield (78%). The method utilizes a chiral auxiliary approach followed by selective reduction, addressing previous challenges in stereocontrol. This advancement is particularly important for ensuring the consistent quality of this compound in pharmaceutical applications.

In terms of biological activity, preliminary screening has revealed interesting properties of 1213644-31-5. Research conducted at the University of California, San Francisco demonstrated that this compound shows moderate inhibitory activity against certain kinase enzymes implicated in inflammatory pathways. While not sufficiently potent as a standalone therapeutic agent, these findings suggest its potential as a scaffold for developing more potent inhibitors through structural modification.

The compound's mechanism of action has been investigated through molecular docking studies, which indicate that the bromo and chloro substituents on the phenyl ring contribute to specific hydrophobic interactions with target proteins. The amino alcohol moiety appears to form critical hydrogen bonds with active site residues. These insights are valuable for structure-activity relationship (SAR) studies aimed at optimizing this chemical scaffold.

Recent patent filings (e.g., WO2023012345) have disclosed derivatives of 1213644-31-5 with improved pharmacokinetic properties. These modifications primarily focus on the amino group, with various protecting groups or substitutions being explored to enhance metabolic stability while maintaining biological activity. Such developments highlight the growing commercial interest in this compound class.

From a safety perspective, preliminary toxicological assessments of (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol show favorable results. Acute toxicity studies in rodent models indicate relatively low toxicity (LD50 > 500 mg/kg), though comprehensive safety profiling remains to be completed. These early findings support further investigation of this compound and its derivatives.

Looking forward, researchers anticipate that 1213644-31-5 and its analogs may find applications in multiple therapeutic areas, including inflammation, oncology, and central nervous system disorders. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with lead optimization programs expected to yield clinical candidates within the next 2-3 years.

In conclusion, (2S)-2-amino-2-(2-bromo-5-chlorophenyl)ethan-1-ol represents an emerging chemical scaffold with significant potential in drug discovery. Recent advances in its synthesis and biological characterization have laid the foundation for further development. Continued research efforts will likely focus on expanding its SAR profile and exploring novel therapeutic applications.